Cas no 1644060-50-3 (2-(1H-Pyrazol-1-yl)pyridine-4-boronic acid)

2-(1H-Pyrazol-1-yl)pyridine-4-boronic acid is a heterocyclic boronic acid derivative widely used as a versatile building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its pyrazole and pyridine moieties enhance its stability and reactivity, making it valuable for constructing complex pharmaceutical intermediates and functional materials. The boronic acid group facilitates efficient C-C bond formation under mild conditions, while the nitrogen-rich structure contributes to strong coordination properties in metal-catalyzed processes. This compound exhibits good solubility in common organic solvents, ensuring broad applicability in medicinal chemistry and materials science. Its well-defined reactivity profile and compatibility with diverse substrates make it a reliable choice for researchers developing novel compounds.

2-(1H-Pyrazol-1-yl)pyridine-4-boronic acid structure

1644060-50-3 structure

Product Name:2-(1H-Pyrazol-1-yl)pyridine-4-boronic acid

CAS No:1644060-50-3

MF:C₈H₈BN₃O₂

MW:188.98

CID:5143977

PubChem ID:129915767

Update Time:2025-10-29

2-(1H-Pyrazol-1-yl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

- 2-(1H-Pyrazol-1-yl)pyridine-4-boronic acid
- Boronic acid, B-[2-(1H-pyrazol-1-yl)-4-pyridinyl]-
- DB-114187
- 1644060-50-3
- (2-(1H-Pyrazol-1-yl)pyridin-4-yl)boronic acid
- Inchi： 1S/C8H8BN3O2/c13-9(14)7-2-4-10-8(6-7)12-5-1-3-11-12/h1-6,13-14H
- InChI Key： ASKLLRLVYOPYQT-UHFFFAOYSA-N
- SMILES： B(C1C=CN=C(N2C=CC=N2)C=1)(O)O

Computed Properties

Exact Mass: 189.0709567g/mol
Monoisotopic Mass: 189.0709567g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 71.2Å²

2-(1H-Pyrazol-1-yl)pyridine-4-boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H904144-5mg	2-(1H-Pyrazol-1-yl)pyridine-4-boronic acid	1644060-50-3	95%	5mg	￥898.20	2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H904144-25mg	2-(1H-Pyrazol-1-yl)pyridine-4-boronic acid	1644060-50-3	95%	25mg	￥2,970.00	2022-01-12
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H904144-100mg	2-(1H-Pyrazol-1-yl)pyridine-4-boronic acid	1644060-50-3	95%	100mg	￥8,280.00	2022-01-12